Cas no 273-13-2 (2,1,3-Benzothiadiazole)

• Product Name: 2,1,3-Benzothiadiazole
• CAS No: 273-13-2
• MF: C₆H₄N₂S
• MW: 136.174359321594
• MDL: MFCD00005809
• CID: 36675
• PubChem ID: 67502
• Update Time: 2025-04-18

2,1,3-Benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole
• Piazthiole
• Benzo-2,1,3-thiadiazole
• Benzo[c][1,2,5]thiadiazole
• 2,1,3-benzothiodiazole
• 2,3-Benzothiadiazole
• 2-Thia-1,3-diaza-2H-isoindene
• 3,2,5-thiadiazole
• Benzisothiadiazole
• benzo[1,2,5]thiadiazol
• benzo[c]-1,2,5-thiadiazole
• Benzo-2-thia-1,3-diazole
• piazthiole(van)
• Benzo[1,2,5]thiadiazole
• 3,4-Benzo-1,2,5-thiadiazole
• NSC679
• PDQRQJVPEFGVRK-UHFFFAOYSA-N
• benzo-1,2,5-thiadiazole
• benzo[c]1,2,5-thiadiazole
• Piazthiole (VAN)
• benzo[1
• benzo-2
• PubChem15689
• benzo[2,1,3]thiadiazole
• 2,1,3-?Benzothiadiazole
• 2??,1,3-benzo
• 3, 4-Benzo-1,2,5-thiadiazole
• CHEMBL283327
• HY-W017038
• 22706-22-5
• 73-13-2
• EINECS 205-985-2
• SCHEMBL20886
• 8FTH8AJA9H
• BDBM50098751
• NSC 679
• SCHEMBL17948244
• F10820
• NSC-679
• 2,1,3-Benzothiadiazole, 98%
• NSC 43636
• AKOS000121527
• AC-8841
• AC-907/25014100
• SB36322
• CS-W017754
• AKOS001040879
• SY015401
• W-107119
• UNII-8FTH8AJA9H
• Z56893124
• 273-13-2
• NSC43636
• AS-10911
• AI3-23487
• HMS1782J14
• 2lambda4,1,3-benzothiadiazole
• EN300-17142
• NSC-43636
• InChI=1/C6H4N2S/c1-2-4-6-5(3-1)7-9-8-6/h1-4
• AM20050165
• EN300-17452
• 2-Thia-1, 3-diaza-2H-isoindene
• NS00028282
• 8lambda4-thia-7,9-diazabicyclo[4.3.0]nona-1(6),2,4,7,8-pentaen
• B0921
• FT-0608995
• MFCD00005809
• 2Lambda(4),1,3-benzothiadiazole
• DTXSID3059767
• A819009
• DB-019578
• STL301081
• Piazthiole; Benzo-2,1,3-thiadiazole
• MFCD04066698

• MDL： MFCD00005809
• Inchi： 1S/C6H4N2S/c1-2-4-6-5(3-1)7-9-8-6/h1-4H
• InChI Key： PDQRQJVPEFGVRK-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 136.01000
• Monoisotopic Mass: 136.009519
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 54

Experimental Properties

• Color/Form: Needle like crystals. It has a quinoxaline like odor.
• Density: 1.323 (estimate)
• Melting Point: 43.0 to 47.0 deg-C
• Boiling Point: 64°C/1.5mmHg(lit.)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Refractive Index: 1.5300 (estimate)
• Solubility: Solubility in methanol almost transparent.
• PSA: 54.02000
• LogP: 1.69130
• Sensitiveness: Sensitive to air
• Solubility: Slightly soluble in water.

2,1,3-Benzothiadiazole Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• RTECS：DM2580000
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles